Topochemical and phase transformation induced Co9S8/NC nanosheets for high-performance sodium-ion batteries†
Dalton Transactions Pub Date: 2023-09-13 DOI: 10.1039/D3DT02449K
Abstract
In this paper, a cobalt-based sulfide nanosheet structure (Co9S8/NC) was successfully synthesized by topochemical and phase transformation processes from a dodecahedral cobalt-based imidazole skeleton (ZIF-67) as a self-template. The 2D sheet structure facilitates full contact of electrode materials with the electrolyte and shortens the diffusion distance for electrons and ions. In addition, the nitrogen-doped carbon framework derived from ZIF-67 promotes electron transfer and provides a reliable skeleton to buffer volume expansion during discharging and charging. Finally, Co9S8/NC exhibits excellent rate capability and stable cycling performance for the anode of a sodium ion battery, delivering a specific capacity remaining at 530 mA h g−1 after 130 cycles at a current density of 1 A g−1.
Recommended Literature
- [1] Hydrophilic modification of titania nanomaterials as a biofunctional adsorbent for selective enrichment of phosphopeptides†
- [2] Characterization of optical manipulation using microlens arrays depending on the materials and sizes in organic photovoltaics†
- [3] Role of the support on the performance and stability of Pt-based catalysts for furfural–acetone adduct hydrodeoxygenation†
- [4] Development of a triple spike methodology for validation of butyltin compounds speciation analysis by isotope dilution mass spectrometry
- [5] Optically active, magnetic gels consisting of helical substituted polyacetylene and Fe3O4 nanoparticles: preparation and chiral recognition ability
- [6] Back cover
- [7] Modification of Cunanoparticles with a disulfide for polyimide metallization†
- [8] A one-dimensional supramolecular chain based on [H2V10O28]4− units decorated with 4-dimethylaminopyridinium ions: an experimental and theoretical characterization†
- [9] Kinetic study of polydopamine sphere synthesis using TRIS: relationship between synthesis conditions and final properties
- [10] Fast energy transfer within a self-assembled cyclic porphyrin tetramer†
